Cas no 478063-52-4 (2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide)

• Product Name: 2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide
• CAS No: 478063-52-4
• MF: C₁₀H₁₇N₃OS₂
• MW: 259.391479253769
• CID: 6786021
• PubChem ID: 3721649
• Update Time: 2025-06-29

2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 478063-52-4
• 6P-581S
• AKOS005098806
• 2,2-dimethyl-N-[2-(4-methylthiadiazol-5-yl)sulfanylethyl]propanamide
• 2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide

• Inchi： 1S/C10H17N3OS2/c1-7-8(16-13-12-7)15-6-5-11-9(14)10(2,3)4/h5-6H2,1-4H3,(H,11,14)
• InChI Key： OKYLIIYJEJLMEO-UHFFFAOYSA-N
• SMILES： S(C1=C(C)N=NS1)CCNC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 259.08130452g/mol
• Monoisotopic Mass: 259.08130452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 108Ų

Additional information on 2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide

Professional Introduction to Compound with CAS No. 478063-52-4 and Product Name: 2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide

The compound with the CAS number 478063-52-4 and the product name 2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a thiadiazole moiety in its structure is particularly noteworthy, as thiadiazoles are well-documented for their diverse pharmacological properties.

Thiadiazole derivatives have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide introduces a novel pharmacophore that may enhance its interaction with biological targets. The 4-methyl-1,2,3-thiadiazol-5-yl group is a key structural element that contributes to the compound's reactivity and binding affinity. This moiety has been shown to modulate various enzymatic pathways, making it a promising candidate for drug development.

Recent research in medicinal chemistry has highlighted the importance of optimizing molecular structures to improve drug efficacy and reduce side effects. The dimethyl substituents in the amide backbone of this compound contribute to its stability and solubility characteristics. These features are critical for ensuring that the compound can be effectively formulated into pharmaceutical products. Additionally, the sulfanyl group attached to the ethyl chain enhances the compound's ability to interact with sulfur-rich biological targets, such as certain enzymes and proteins.

In vitro studies have demonstrated that derivatives of thiadiazole have potential applications in treating a wide range of diseases. For instance, some thiadiazole-based compounds have shown inhibitory activity against kinases and other enzymes involved in cancer progression. The structural similarity between 2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide and known bioactive molecules suggests that it may exhibit similar therapeutic effects. Further investigation into its mechanism of action could uncover new treatment strategies for various disorders.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. The use of chiral auxiliaries or catalysts may be necessary to achieve enantiopure forms of the compound, which are often required for optimal biological activity. The development of efficient synthetic routes is crucial for scaling up production and making this compound commercially viable.

Computational modeling and molecular dynamics simulations have played a significant role in understanding the interactions between this compound and its potential targets. These studies can provide insights into binding affinities, metabolic stability, and other pharmacokinetic properties. By leveraging computational tools, researchers can accelerate the drug discovery process and prioritize compounds for further experimental validation.

The potential applications of 2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide extend beyond traditional pharmaceutical uses. It may also find applications in agrochemicals or as an intermediate in the synthesis of more complex molecules. The versatility of thiadiazole derivatives makes them valuable building blocks for innovative chemical synthesis.

As research continues to evolve, new methodologies for studying these compounds will emerge. Techniques such as mass spectrometry, nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are essential for characterizing the structure and properties of 478063-52-4 derivatives. These analytical methods provide high-resolution data that can guide further optimization efforts.

The safety and environmental impact of chemical compounds are also important considerations during drug development. Regulatory agencies require thorough toxicological assessments before approving new drugs for clinical use. By adhering to stringent safety protocols throughout the research process, scientists can ensure that promising compounds like 2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide are developed responsibly.

In conclusion,478063-52-4 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of a thiadiazole moiety combined with other functional groups makes it an intriguing candidate for further study. Advances in synthetic methodologies and computational modeling will continue to drive innovation in this field. As researchers explore new applications for thiadiazole derivatives,this compound may play a crucial role in developing novel treatments for various diseases.